bombesin(6-14), Tpi(6)-Leu(13)-psi(CH2N)-Tpi(14)-

• CAS No.: 142824-94-0
• Product Name: bombesin(6-14), Tpi(6)-Leu(13)-psi(CH2N)-Tpi(14)-
• Molecular Formula: C62H78N16O9
• Molecular Weight: 1191.4 g/mol
• IUPAC Name: (2S)-N-[(2S)-1-[[(2S)-1-[[(2S)-1-[[2-[[(2S)-2-[[1-(3-carbamoyl-1,3,4,9-tetrahydropyrido[3,4-b]indol-2-yl)-4-methylpentan-2-yl]amino]-3-(1H-imidazol-5-yl)propanoyl]amino]-2-oxoethyl]amino]-3-methyl-1-oxobutan-2-yl]amino]-1-oxopropan-2-yl]amino]-3-(1H-indol-3-yl)-1-oxopropan-2-yl]-2-(2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carbonylamino)pentanediamide
• Standard InChI: InChI=1S/C62H78N16O9/c1-32(2)20-37(29-78-30-51-42(24-52(78)56(64)81)40-14-8-11-17-45(40)73-51)71-49(22-36-26-65-31-69-36)61(86)76-54(80)28-68-62(87)55(33(3)4)77-57(82)34(5)70-60(85)48(21-35-25-66-43-15-9-6-12-38(35)43)75-58(83)46(18-19-53(63)79)74-59(84)47-23-41-39-13-7-10-16-44(39)72-50(41)27-67-47/h6-17,25-26,31-34,37,46-49,52,55,66-67,71-73H,18-24,27-30H2,1-5H3,(H2,63,79)(H2,64,81)(H,65,69)(H,68,87)(H,70,85)(H,74,84)(H,75,83)(H,77,82)(H,76,80,86)/t34-,37?,46-,47?,48-,49-,52?,55-/m0/s1
• Standard InChIKey: UTQOEYKHLSITGO-KETCIOGWSA-N
• Isomeric SMILES: C[C@@H](C(=O)N[C@@H](C(C)C)C(=O)NCC(=O)NC(=O)[C@H](CC1=CN=CN1)NC(CC(C)C)CN2CC3=C(CC2C(=O)N)C4=CC=CC=C4N3)NC(=O)[C@H](CC5=CNC6=CC=CC=C65)NC(=O)[C@H](CCC(=O)N)NC(=O)C7CC8=C(CN7)NC9=CC=CC=C89
• SMILES: CC(C)CC(CN1CC2=C(CC1C(=O)N)C3=CC=CC=C3N2)NC(CC4=CN=CN4)C(=O)NC(=O)CNC(=O)C(C(C)C)NC(=O)C(C)NC(=O)C(CC5=CNC6=CC=CC=C65)NC(=O)C(CCC(=O)N)NC(=O)C7CC8=C(CN7)NC9=CC=CC=C89
• Canonical SMILES: CC(C)CC(CN1CC2=C(CC1C(=O)N)C3=CC=CC=C3N2)NC(CC4=CN=CN4)C(=O)NC(=O)CNC(=O)C(C(C)C)NC(=O)C(C)NC(=O)C(CC5=CNC6=CC=CC=C65)NC(=O)C(CCC(=O)N)NC(=O)C7CC8=C(CN7)NC9=CC=CC=C89
• Synonyms: ombesin(6-14), Tpi(6)-Leu(13)-psi(CH2N)-Tpi(14)-; RC 3440; RC-3440; Tpi(6)-Leu(13)-psi(CH2N)-Tpi(14)-bombesin (6-14)
• PubChem Compound: 5492666
• Last Modified: Nov 11 2021